N-(3-cyanophenyl)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide

• IUPAC Name: N-(3-cyanophenyl)-2-(1,1-dioxothiolan-3-yl)-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O3S/c19-10-12-3-1-4-13(9-12)20-18(23)17-15-5-2-6-16(15)21-22(17)14-7-8-26(24,25)11-14/h1,3-4,9,14H,2,5-8,11H2,(H,20,23)
• InChI Key: AUCJXUOFEWWRJC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N(N=C2C1)C3CCS(=O)(=O)C3)C(=O)NC4=CC=CC(=C4)C#N
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyanophenyl group, a dioxidotetrahydrothiophenyl group, and a tetrahydrocyclopenta[c]pyrazole group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It likely has a rigid, cyclic structure due to the cyclopenta[c]pyrazole group, with the other groups attached to this core structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the cyanophenyl group might undergo reactions typical of nitriles, such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. For example, the presence of polar functional groups might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.